![molecular formula C18H12O4 B2495359 3-(1-Benzofuran-2-yl)-7-hydroxy-8-methylchromen-4-one CAS No. 313526-02-2](/img/structure/B2495359.png)
3-(1-Benzofuran-2-yl)-7-hydroxy-8-methylchromen-4-one
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Overview
Description
3-(1-Benzofuran-2-yl)-7-hydroxy-8-methylchromen-4-one, also known as flavokawain B (FKB), is a natural chalcone found in the root extracts of kava (Piper methysticum). Kava is a traditional beverage consumed in the South Pacific for its anxiolytic and sedative effects. FKB has been shown to possess a variety of biological activities, including anticancer, anti-inflammatory, and antioxidant properties.
Scientific Research Applications
Anti-Tumor Activity
Benzofuran chromone derivatives exhibit promising anti-tumor properties. Researchers have identified their potential in inhibiting cancer cell growth and metastasis. These compounds interfere with key cellular processes, making them attractive candidates for cancer therapy .
Antibacterial Effects
Studies have explored the antibacterial potential of benzofuran chromones. These compounds demonstrate activity against both standard and clinical bacterial strains. Their mechanism of action involves disrupting bacterial cell membranes or interfering with essential metabolic pathways .
Antioxidant Properties
Benzofuran chromones possess antioxidant capabilities, which are crucial for combating oxidative stress. By scavenging free radicals and protecting cellular components, they contribute to overall health and disease prevention .
Anti-Viral Activity
Some benzofuran chromones exhibit anti-viral effects. For instance, a novel macrocyclic benzofuran compound has demonstrated anti-hepatitis C virus activity. Researchers anticipate its potential as an effective therapeutic agent for hepatitis C disease .
Synthetic Methods and Novel Derivatives
Researchers have developed innovative synthetic methods for constructing benzofuran rings. These methods enable the synthesis of complex polycyclic benzofuran compounds. Additionally, novel scaffold compounds derived from benzofuran have been explored as potential anticancer agents .
Natural Sources
Benzofuran compounds are widespread in higher plants, including Asteraceae, Rutaceae, Liliaceae, and Cyperaceae. These natural sources serve as inspiration for drug discovery and provide valuable starting points for chemical synthesis .
Mechanism of Action
Target of Action
Benzofuran compounds, a class to which this compound belongs, have been shown to exhibit strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . They have potential applications in many aspects, making these substances potential natural drug lead compounds .
Mode of Action
Benzofuran derivatives have been found to exhibit a wide range of biological and pharmacological applications . For example, some benzofuran derivatives have shown significant cell growth inhibitory effects in different types of cancer cells .
Biochemical Pathways
Benzofuran compounds have been shown to have strong biological activities, affecting various biochemical pathways . For instance, some benzofuran derivatives have been developed and utilized as anticancer agents .
Pharmacokinetics
Improved bioavailability is one of the targets achieved with most of the more recent benzofuran compounds, allowing for once-daily dosing .
Result of Action
Benzofuran compounds have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . For instance, some benzofuran derivatives have shown significant cell growth inhibitory effects in different types of cancer cells .
Action Environment
The synthesis of benzofuran compounds has been achieved by various methods, including a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds .
properties
IUPAC Name |
3-(1-benzofuran-2-yl)-7-hydroxy-8-methylchromen-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H12O4/c1-10-14(19)7-6-12-17(20)13(9-21-18(10)12)16-8-11-4-2-3-5-15(11)22-16/h2-9,19H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IMKPUBLPFUGNQQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC2=C1OC=C(C2=O)C3=CC4=CC=CC=C4O3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H12O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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